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Compound of Interest

Compound Name: 2-Pentenal

Cat. No.: B073810 Get Quote

An In-depth Technical Guide to 2-Pentenal
This technical guide provides essential information on 2-Pentenal, including its chemical

identifiers and molecular data. It is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. This document also outlines a

representative experimental protocol for the synthesis of related α,β-unsaturated aldehydes

and presents a visual workflow for this process.

Physicochemical Properties of 2-Pentenal Isomers
2-Pentenal is an organic compound with the molecular formula C₅H₈O. It exists as different

stereoisomers, primarily the (E)- and (Z)-isomers, also referred to as trans- and cis-isomers,

respectively. The properties of these isomers can vary, and it is crucial to distinguish between

them in a research and development context. A summary of the key identifiers for these

isomers is provided below.

Property
2-Pentenal (Isomer
Mixture/Unspecifie
d)

(E)-2-Pentenal
(trans)

(Z)-2-Pentenal (cis)

CAS Number 764-39-6[1] 1576-87-0[2][3] 1576-86-9[4][5][6][7]

Molecular Weight 84.12 g/mol [1]
84.12 g/mol or

84.1164 g/mol [2][3]

84.12 g/mol or

84.1164 g/mol [5][7][8]

Synonyms Pent-2-enal[9]
trans-2-Pentenal, 2-

Ethylacrylic aldehyde
cis-2-Pentenal[5]
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Experimental Protocols: Synthesis of α,β-
Unsaturated Aldehydes
The synthesis of α,β-unsaturated aldehydes such as 2-pentenal and its derivatives is

commonly achieved through an aldol condensation reaction. This reaction involves the base- or

acid-catalyzed reaction between two carbonyl compounds (aldehydes or ketones) to form a β-

hydroxy carbonyl compound, which then dehydrates to give the α,β-unsaturated product.

Protocol: Base-Catalyzed Aldol Condensation for the Synthesis of 2-Methyl-2-Pentenal

This protocol is a representative example of the synthesis of an α,β-unsaturated aldehyde,

specifically 2-methyl-2-pentenal, through the self-condensation of propionaldehyde using an

anion exchange resin as the catalyst.[10]

Materials:

Propionaldehyde

Anion exchange resin (catalyst)

Benzene (solvent)

Water

Organic acid (for neutralization, if needed)

Procedure:

Reaction Setup: In a reaction vessel, combine propionaldehyde and the anion exchange

resin. For example, a molar ratio of 20 mmol of propionaldehyde to 10 mmol of anion

exchange resin can be used.[10]

Solvent Addition: Add a suitable solvent, such as 5 mL of benzene, to the reaction mixture.

[10]

Reaction Conditions: Stir the mixture at a controlled temperature, for instance, 30°C, for a

duration of 2 hours.[10]
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Work-up: After the reaction is complete, the mixture is washed with water to remove the

catalyst and any water-soluble byproducts. If necessary, an organic acid can be used to

neutralize the mixture before washing.

Product Isolation: The organic layer containing the product, 2-methyl-2-pentenal, is
separated. The solvent can be removed under reduced pressure to yield the crude product.

Purification: The crude product can be further purified by distillation to obtain high-purity 2-

methyl-2-pentenal.

Visualizing Experimental and Logical Workflows
The following diagrams illustrate key workflows relevant to the synthesis and potential

biological screening of 2-Pentenal and related compounds.
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Synthesis Workflow
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Caption: Workflow for the synthesis of 2-methyl-2-pentenal.
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General Biological Activity Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Pentenal | C5H8O | CID 12993 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Pentenal, (E)- [webbook.nist.gov]

3. 2-Pentenal, (E)- [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b073810?utm_src=pdf-body-img
https://www.benchchem.com/product/b073810?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentenal
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1576870&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1576870&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. (Z)-2-pentenal [flavscents.com]

5. (Z)-2-pentenal [webbook.nist.gov]

6. pharmaffiliates.com [pharmaffiliates.com]

7. (Z)-2-Pentenal | C5H8O | CID 12365893 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. (Z)-2-pentenal (CAS 1576-86-9) - Chemical & Physical Properties by Cheméo
[chemeo.com]

9. 2-Pentenal [webbook.nist.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Pentenal CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073810#2-pentenal-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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